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Compound of Interest

Compound Name: LS-102

Cat. No.: B2460127

For researchers, scientists, and drug development professionals working with LS-102, a
selective E3 ubiquitin ligase synoviolin (Syvnl) inhibitor, a comprehensive understanding of
safety and handling procedures is paramount. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the safe and
effective use of this compound in the laboratory.

Chemical and Physical Properties

LS-102, with CAS number 1456891-34-1, is a solid, purple compound.[1] It is soluble in
Dimethyl Sulfoxide (DMSO).[2]

Safety Data Summary

Safety data for LS-102 presents some discrepancies between suppliers. A Safety Data Sheet
(SDS) from Millipore (Merck) classifies LS-102 as not a hazardous substance or mixture under
GHS classification.[3] However, another SDS from BLD Pharmatech provides a more stringent
classification, which should be prudently followed to ensure maximum safety.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2460127?utm_src=pdf-interest
https://www.benchchem.com/product/b2460127?utm_src=pdf-body
https://www.benchchem.com/product/b2460127?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-135844/LS-102-DataSheet-MedChemExpress.pdf
https://www.glpbio.com/sp/ls-102.html
https://www.benchchem.com/product/b2460127?utm_src=pdf-body
https://www.benchchem.com/product/b2460127?utm_src=pdf-body
https://www.merckmillipore.com/Web-FR-Site/fr_FR/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-538184&DocumentType=MSD&DocumentId=538184_SDS_CA_Z8.PDF&DocumentUID=355042551&Language=Z8&Country=CA&Origin=PDP
https://file.bldpharm.com/static/upload/prosds/bldsds/1271/SDS-BD01270626.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification (BLD
Pharmatech)

GHS Category

Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation

Personal Protective Equipment (PPE)

Given the potential hazards, the following personal protective equipment is essential when

handling LS-102.

PPE Category Item Specification
i Chemical splash goggles with
Eye Protection Safety Goggles ) )
side-shields.[5][6]
) Chemical-resistant gloves
Hand Protection Gloves o
(e.g., nitrile).[6]
Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection

Dust Mask/Respirator

Use in a well-ventilated area. If
dust is generated, a dust mask

or respirator is recommended.

[4]

Operational and Disposal Plans

Handling Procedures

» Preparation: Before handling, ensure that the work area is clean, and all necessary PPE is

readily available. An eyewash station and safety shower should be accessible.
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» Weighing and Aliquoting: Handle the solid compound in a well-ventilated area, preferably in a
chemical fume hood, to avoid inhalation of any dust particles.

» Dissolving: When preparing solutions with DMSO, add the solvent to the solid LS-102 slowly
to avoid splashing.

» Spill Management: In case of a spill, avoid generating dust. For solid spills, gently sweep up
the material and place it in a sealed container for disposal. For liquid spills (in DMSO),
absorb with an inert material and place in a sealed container for disposal. Clean the spill
area thoroughly.

Storage

Store solid LS-102 at 2-8°C, protected from light.[2] Solutions of LS-102 in DMSO should be
stored at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6
months).[1]

Disposal Plan

All waste containing LS-102, including empty containers, contaminated labware, and unused
material, should be treated as chemical waste.

e Solid Waste: Collect solid LS-102 waste in a clearly labeled, sealed container.

 Liquid Waste: Solutions of LS-102 in DMSO should be collected in a designated, labeled
waste container for organic solvents.[7][8] Do not dispose of DMSO solutions down the
drain.[9]

o Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable
materials in a designated chemical waste container.

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on hazardous waste disposal.

Visual Guides

LS-102 Handling Workflow
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Caption: Step-by-step workflow for the safe handling and disposal of LS-102.

LS-102 Safety and Disposal Logic
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Caption: Logical relationships between LS-102 hazards, required PPE, and disposal pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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